Cas no 933702-81-9 (4-Chloro-2-methylpyrimidine-5-carboxylic acid)

• Product Name: 4-Chloro-2-methylpyrimidine-5-carboxylic acid
• CAS No: 933702-81-9
• MF: C₆H₅ClN₂O₂
• MW: 172.569100141525
• MDL: MFCD10000835
• CID: 828459
• PubChem ID: 22674349
• Update Time: 2024-12-09

4-Chloro-2-methylpyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-methylpyrimidine-5-carboxylic acid
• BCP27178
• FCH880306
• 5812AC
• AB56016
• 4-chloro-2-methyl-5-pyrimidinecarboxylic
• AX8162612
• ST24029005
• AM20120347
• 4-Chloro-2-methyl-5-pyrimidinecarboxylic acid (ACI)
• DTXSID20627511
• 4-CHLORO-2-METHYLPYRIMIDINE-5-CARBOXYLICACID
• DB-026205
• AS-66496
• 933702-81-9
• CS-W022142
• SCHEMBL4274478
• AKOS005145976
• EN300-112332
• 4-Chloro-2-methylpyrimidine-5-carboxylic acid

• MDL： MFCD10000835
• Inchi： 1S/C6H5ClN2O2/c1-3-8-2-4(6(10)11)5(7)9-3/h2H,1H3,(H,10,11)
• InChI Key： XPYWNHCFAFXDLF-UHFFFAOYSA-N
• SMILES： O=C(C1C(Cl)=NC(C)=NC=1)O

Computed Properties

• Exact Mass: 172.00400
• Monoisotopic Mass: 172.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.1
• XLogP3: 1.1

Experimental Properties

• Density: 1.479
• Boiling Point: 315.254°C at 760 mmHg
• Flash Point: 144.461°C
• Refractive Index: 1.585
• PSA: 63.08000
• LogP: 1.13660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives